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Compound of Interest

Compound Name: N-Biotinyl-1,6-hexanediamine

Cat. No.: B133859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Biotinyl-1,6-hexanediamine is a versatile bifunctional linker molecule widely employed in

bioconjugation, diagnostics, and drug delivery research. It incorporates a biotin moiety, which

exhibits an extraordinarily high affinity for avidin and streptavidin, and a terminal primary amine

group. The six-carbon hexanediamine spacer arm serves to minimize steric hindrance between

the biotin and the conjugated molecule, facilitating efficient binding to avidin or streptavidin.

This membrane-permeable reagent is particularly valuable for labeling proteins, nucleic acids,

and other biomolecules, enabling their detection, purification, and immobilization.[1] It is also a

key intermediate in the synthesis of more complex bioconjugates, including serum biotinidase-

resistant biotin derivatives and targeted drug delivery systems.[2][3]

Core Properties
The fundamental physicochemical properties of N-Biotinyl-1,6-hexanediamine are

summarized below. These data are essential for its proper handling, storage, and application in

experimental settings.
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Property Value

Molecular Weight 342.5 g/mol

Molecular Formula C₁₆H₃₀N₄O₂S

CAS Number 65953-56-2

Purity >96%

Appearance White to Off-White Solid

Storage Temperature -20°C

Synonyms

(3aS,4S,6aR)-N-(6-Aminohexyl)hexahydro-2-

oxo-1H-thieno[3,4-d]imidazole-4-pentanamide,

Biotinyl hexylamine

Applications in Research and Drug Development
N-Biotinyl-1,6-hexanediamine's unique structure makes it a valuable tool in a variety of

applications:

Bioconjugation and Labeling: The terminal amine allows for covalent attachment to

molecules containing carboxyl groups, activated esters (like NHS esters), or other amine-

reactive functionalities. This is a common strategy for biotinylating proteins, peptides, and

other biomolecules for subsequent detection or purification using avidin/streptavidin systems.

[4]

Drug Delivery and Nanomedicine: It serves as a synthetic intermediate for creating targeted

drug delivery systems.[2] For instance, it can be used to attach biotin to nanoparticles or

chemotherapeutic agents, enabling them to be targeted to cells or tissues that have been

pre-targeted with an avidin or streptavidin conjugate.

Diagnostics and Immunoassays: Biotinylated probes are fundamental in various assay

formats, such as ELISA, Western blotting, and immunohistochemistry. The strong and

specific biotin-avidin interaction provides a reliable method for signal amplification and

detection.
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Affinity Chromatography: By immobilizing a biotinylated molecule on an avidin/streptavidin-

coated solid support, N-Biotinyl-1,6-hexanediamine can be used to create affinity columns

for the purification of specific binding partners.

Experimental Protocols
Protocol 1: General Procedure for Protein Biotinylation
using N-Biotinyl-1,6-hexanediamine
This protocol describes a general method for conjugating N-Biotinyl-1,6-hexanediamine to a

protein via its carboxyl groups (e.g., on aspartic or glutamic acid residues) using carbodiimide

chemistry.

Materials:

Protein of interest in a suitable amine-free buffer (e.g., MES or PBS, pH 6.0)

N-Biotinyl-1,6-hexanediamine

N-hydroxysuccinimide (NHS)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Reaction Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., Sephadex G-25) or dialysis cassette

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Procedure:

Protein Preparation: Dissolve the protein in the Reaction Buffer to a final concentration of 1-

10 mg/mL. Ensure the buffer does not contain primary amines (e.g., Tris or glycine).

Reagent Preparation:
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Immediately before use, prepare a 100 mM solution of NHS in anhydrous DMF or DMSO.

Immediately before use, prepare a 100 mM solution of EDC in anhydrous DMF or DMSO.

Prepare a 50 mM solution of N-Biotinyl-1,6-hexanediamine in anhydrous DMF or DMSO.

Activation of Protein:

Add the NHS solution to the protein solution to a final concentration of 5 mM.

Add the EDC solution to the protein solution to a final concentration of 2 mM.

Incubate for 15-30 minutes at room temperature with gentle mixing. This step activates the

carboxyl groups on the protein to form NHS esters.

Conjugation Reaction:

Add the N-Biotinyl-1,6-hexanediamine solution to the activated protein solution. The

molar ratio of the biotin reagent to the protein may need to be optimized, but a 20- to 50-

fold molar excess is a common starting point.

Incubate the reaction mixture for 2 hours at room temperature, or overnight at 4°C, with

gentle mixing.

Quenching the Reaction: Add the Quenching Buffer to a final concentration of 50-100 mM to

quench any unreacted NHS esters. Incubate for 15 minutes.

Purification: Remove excess, unreacted N-Biotinyl-1,6-hexanediamine and reaction

byproducts by gel filtration (e.g., using a Sephadex G-25 column) or by dialysis against a

suitable buffer (e.g., PBS).

Analysis and Storage:

Determine the degree of biotinylation using an assay such as the HABA (4'-

hydroxyazobenzene-2-carboxylic acid) assay.

Confirm the integrity of the conjugate using SDS-PAGE.
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Store the purified biotinylated protein at 4°C or -20°C, depending on its stability.

Visualized Workflow: Protein Biotinylation
The following diagram illustrates the key steps in the protein biotinylation workflow described

above.
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Caption: Workflow for protein biotinylation using N-Biotinyl-1,6-hexanediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133859#molecular-weight-of-n-biotinyl-1-6-
hexanediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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